Cas no 438029-07-3 (3-amino-N-(3-bromo-4-ethoxyphenyl)-4-chlorobenzene-1-sulfonamide)

• Product Name: 3-amino-N-(3-bromo-4-ethoxyphenyl)-4-chlorobenzene-1-sulfonamide
• CAS No: 438029-07-3
• Molecular Formula: C₁₄H₁₄N₂O₃SClBr
• Molecular Weight: 405.695
• MDL: MFCD03478287
• CID: 3105105
• PubChem ID: 3738427

3-amino-N-(3-bromo-4-ethoxyphenyl)-4-chlorobenzene-1-sulfonamide Properties

Names and Identifiers

• 3-Amino-N-(3-bromo-4-ethoxy-phenyl)-4-chloro-benzenesulfonamide
• 3-amino-N-(3-bromo-4-ethoxyphenyl)-4-chlorobenzene-1-sulfonamide
• 3-amino-N-(3-bromo-4-ethoxyphenyl)-4-chlorobenzenesulfonamide
• 438029-07-3
• G34961
• AKOS000116084
• SR-01000033738-1
• EN300-02778
• SR-01000033738
• Z56837147
• CS-0350913

• MDL： MFCD03478287
• InChIKey： KABZOKGIXUQSAP-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H14BrClN2O3S/c1-2-21-14-6-3-9(7-11(14)15)18-22(19,20)10-4-5-12(16)13(17)8-10/h3-8,18H,2,17H2,1H3

Computed Properties

• Exact Mass: 403.95970Da
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 403.95970Da
• Heavy Atom Count: 22
• Complexity: 459
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 89.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides